4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0919595
InChI:
InChI=1S/C26H27N3O4/c1-14-6-5-7-21(27-14)29-25(31)22-15(2)28-17-11-26(3,4)12-18(30)24(17)23(22)16-8-9-19-20(10-16)33-13-32-19/h5-10,23,28H,11-13H2,1-4H3,(H,27,29,31)
SMILES:
CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C
Molecular Formula:
C26H27N3O4
Molecular Weight:
445.5 g/mol
4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
CAS No.:
Cat. No.: VC0919595
Molecular Formula: C26H27N3O4
Molecular Weight: 445.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C26H27N3O4 |
|---|---|
| Molecular Weight | 445.5 g/mol |
| IUPAC Name | 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-N-(6-methylpyridin-2-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide |
| Standard InChI | InChI=1S/C26H27N3O4/c1-14-6-5-7-21(27-14)29-25(31)22-15(2)28-17-11-26(3,4)12-18(30)24(17)23(22)16-8-9-19-20(10-16)33-13-32-19/h5-10,23,28H,11-13H2,1-4H3,(H,27,29,31) |
| Standard InChI Key | ZIXLCROFGGIYDT-UHFFFAOYSA-N |
| SMILES | CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C |
| Canonical SMILES | CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C |
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